Cas no 87831-99-0 (5-Methyl-1,3-dioxan-2-one)

• Product name: 5-Methyl-1,3-dioxan-2-one
• CAS No: 87831-99-0
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 651857
• PubChem ID: 9877357

5-Methyl-1,3-dioxan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1,3-dioxan-2-one
• 1,3-Dioxan-2-one, 5-methyl-
• 5-methyl-[1,3]dioxan-2-one
• DTXSID20432147
• 87831-99-0
• SCHEMBL319705
• Carbonic acid 2-methyl-1,3-propanediyl ester
• FIURNUKOIGKIJB-UHFFFAOYSA-N

• Inchi： InChI=1S/C5H8O3/c1-4-2-7-5(6)8-3-4/h4H,2-3H2,1H3
• InChI Key： FIURNUKOIGKIJB-UHFFFAOYSA-N
• SMILES： CC1COC(=O)OC1

Computed Properties

• Exact Mass: 116.047344113g/mol
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 89.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes